![molecular formula C6H9N5S B1419444 {[(1-methyl-1H-pyrazol-4-yl)methylidene]amino}thiourea CAS No. 1193390-69-0](/img/structure/B1419444.png)
{[(1-methyl-1H-pyrazol-4-yl)methylidene]amino}thiourea
Overview
Description
{[(1-Methyl-1H-pyrazol-4-yl)methylidene]amino}thiourea is a chemical compound with the molecular formula C6H9N5S . It is a derivative of pyrazole, a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .
Scientific Research Applications
Antimicrobial Activities
- A study synthesized N-(1-methyl-1H-pyrazole-4-carbonyl)-thiourea derivatives and evaluated their antibacterial and antifungal activities. These compounds, part of the 4-substituted pyrazolic compounds class, showed potential in bioactivity research (Nițulescu et al., 2010).
Cancer Research
- Research on pyrazole thiourea chimeric derivatives showed apoptotic effects in human cancer cells. Notably, certain compounds within this group significantly induced apoptosis and affected various cancer-related proteins (Nițulescu et al., 2015).
Heterocyclic Compound Synthesis
- A study involved the synthesis of Schiff bases as DNA gyrase B inhibitors. These compounds, which included 4-{[(Z)-(1,3-diphenyl-1H-pyrazole-4-yl)methylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiols, exhibited significant anti-inflammatory, antioxidant, and antibacterial activities (Kate et al., 2018).
Mechanism of Action
Target of Action
Pyrazole derivatives, which include this compound, are known for their diverse pharmacological effects . They have been found to interact with a variety of biological targets, contributing to their broad spectrum of activities .
Mode of Action
Pyrazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in the function or activity of the target . For instance, some pyrazole derivatives have been found to inhibit the activity of certain enzymes, while others may bind to receptor sites, altering their signaling pathways .
Biochemical Pathways
For example, some pyrazole derivatives have demonstrated antileishmanial and antimalarial activities, suggesting they may interfere with the biochemical pathways of these parasites .
Pharmacokinetics
The molecular weight of the compound is 18323 , which is within the range generally considered favorable for oral bioavailability.
Result of Action
Some pyrazole derivatives have shown potent antileishmanial and antimalarial activities . For instance, one pyrazole derivative displayed superior antipromastigote activity, being more active than standard drugs .
properties
IUPAC Name |
[(1-methylpyrazol-4-yl)methylideneamino]thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N5S/c1-11-4-5(3-9-11)2-8-10-6(7)12/h2-4H,1H3,(H3,7,10,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNVMXCWPCKOFKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C=NNC(=S)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101178831 | |
Record name | 2-[(1-Methyl-1H-pyrazol-4-yl)methylene]hydrazinecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101178831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1193390-69-0 | |
Record name | 2-[(1-Methyl-1H-pyrazol-4-yl)methylene]hydrazinecarbothioamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1193390-69-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[(1-Methyl-1H-pyrazol-4-yl)methylene]hydrazinecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101178831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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